N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2-methoxyethyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C17H25N3OS/c1-21-15-9-18-17(22)20-13-11-19(12-14-20)10-5-8-16-6-3-2-4-7-16/h2-8H,9-15H2,1H3,(H,18,22)/b8-5+
• InChI Key: YQMZXKHPNOHPRC-VMPITWQZSA-N
• Canonical SMILES: COCCNC(=S)N1CCN(CC1)CC=CC2=CC=CC=C2
• Isomeric SMILES: COCCNC(=S)N1CCN(CC1)C/C=C/C2=CC=CC=C2
• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol
• Solubility: >47.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide, also known as MPPT, is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in various fields. MPPT is a piperazine derivative that has been synthesized using specific methods, and its mechanism of action has been explored in detail.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act as a selective inhibitor of the reuptake of serotonin and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which may be responsible for its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain. It has also been shown to have antioxidant properties and to protect against oxidative stress-induced damage in cells.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has several advantages for lab experiments, including its high purity and stability. However, its limited solubility in water can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide, including further studies on its mechanism of action and potential therapeutic applications. Additionally, research could focus on developing more efficient synthesis methods for N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide and exploring its potential use as a radioprotective agent. Overall, N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has shown promising results in various scientific studies and has the potential to be a valuable tool in the fields of pharmacology and neuroscience.

Scientific Research Applications

N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been studied for its potential applications in various fields, including pharmacology and neuroscience. It has been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. N-(2-methoxyethyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has also been studied for its potential use as a radioprotective agent, as it has been shown to protect against radiation-induced damage in cells.